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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1684365

For researchers and drug development professionals, achieving accurate and consistent
solubility of Ivacaftor is critical for reliable experimental outcomes. This technical support
center provides troubleshooting guides and frequently asked questions (FAQSs) to address
common challenges encountered when dissolving Ivacaftor in DMSO and other organic
solvents.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Ivacaftor in common organic solvents?

Al: Ivacaftor exhibits high solubility in dimethyl sulfoxide (DMSO) and dimethylformamide
(DMF), with moderate to low solubility in other organic solvents. Its aqueous solubility is
extremely low. The table below summarizes the solubility data from various sources.
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Concentration

Solvent Solubility Source
(mM)

DMSO ~25 mg/mL ~63.7 mM [1]

DMSO 252 mg/mL 642.05 mM [2]

DMSO 78 mg/mL 198.7 mM [3]

Anhydrous DMSO ~0.77 M 770 mM [415]

DMF ~25 mg/mL ~63.7 mM

Ethanol ~0.1 mg/mL ~0.25 mM

Ethanol ~3.1 mM 3.1 mM

Ethanol <1 mg/mL <2.55mM

Ethanol 4.50 mg/mL 11.46 mM

Methanol 1.98 mg/mL 5.04 mM

Acetonitrile 1.78 mg/mL 4.54 mM

Acetone 27.87 mg/mL 71.01 mM

Tetrahydrofuran 26.55 mg/mL 67.64 mM

Methyl ethyl ketone 44.71 mg/mL 113.91 mM

1-Octanol ~3.9mM 3.9mM

< 0.001 mg/mL
Water . < 0.0025 mM
(practically insoluble)

Aqueous Saline (pH
7.1)

~62 nM 0.000062 mM

Q2: My Ivacaftor is not dissolving completely in DMSO, what should | do?

A2: If you are experiencing difficulty dissolving Ivacaftor in DMSO, consider the following
troubleshooting steps:
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e Sonication: Sonication is frequently recommended to aid in the dissolution of lvacaftor in
DMSO.

» Warming: Gentle warming can assist in dissolving the compound. However, be cautious
about the temperature to avoid degradation.

e Solvent Quality: Ensure you are using high-purity, anhydrous (dry) DMSO. Hygroscopic
DMSO can significantly impact the solubility of the product.

o Purge with Inert Gas: For preparing stock solutions, it is suggested to purge the solvent with
an inert gas.

Q3: How should | prepare a stock solution of lvacaftor in DMSO?

A3: To prepare a stock solution, weigh the desired amount of Ivacaftor crystalline solid and
add the appropriate volume of high-purity DMSO. Sonication is recommended to ensure
complete dissolution. For long-term storage, it is advisable to aliquot the stock solution into
smaller volumes to avoid repeated freeze-thaw cycles.

Q4: What is the stability of Ivacaftor in DMSO solution?

A4: Ilvacaftor stock solutions in DMSO can be stored at -20°C for at least one month or at
-80°C for up to six months. It is recommended to avoid repeated freezing and thawing of the
stock solution.

Q5: | observed precipitation when diluting my Ivacaftor-DMSO stock solution in aqueous
media. How can | prevent this?

A5: Ilvacaftor is poorly soluble in agueous solutions, and precipitation upon dilution of a DMSO
stock is a common issue. To mitigate this:

o Stepwise Dilution: Perform dilutions in a stepwise manner to avoid a rapid change in solvent
composition.

e Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture
medium or aqueous buffer as low as possible, typically below 0.5%, to avoid solvent-induced
toxicity and precipitation.
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o Use of Co-solvents: For in vivo studies, formulations often include co-solvents like PEG300
and Tween 80 to improve solubility and prevent precipitation. A common formulation is 10%
DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

Troubleshooting Guide: Ivacaftor Solubility Issues

This guide provides a systematic approach to resolving common problems encountered during
the dissolution of Ivacaftor.

Click to download full resolution via product page

Caption: Troubleshooting workflow for lvacaftor dissolution.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Ivacaftor in DMSO
Materials:

 lvacaftor (crystalline solid, MW: 392.49 g/mol )

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator bath

Procedure:

e Weighing Ivacaftor:
o On a calibrated analytical balance, carefully weigh out 3.925 mg of Ivacaftor powder.
o Transfer the weighed powder into a sterile microcentrifuge tube.

e Adding Solvent:

o Using a calibrated micropipette, add 1 mL of anhydrous, high-purity DMSO to the
microcentrifuge tube containing the Ivacaftor powder.

e Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes.

o Place the tube in a sonicator bath and sonicate for 10-15 minutes, or until the solid is
completely dissolved. A clear solution should be obtained.

o Visually inspect the solution against a light source to ensure no particulate matter is
present.

e Storage:
o For immediate use, the solution can be kept at room temperature, protected from light.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes and store
at -20°C or -80°C. This will minimize freeze-thaw cycles.

Protocol for Diluting Ivacaftor-DMSO Stock in Aqueous Media for Cell Culture
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Objective: To prepare a working solution of lvacaftor in cell culture medium with a final DMSO
concentration of < 0.1%.

Materials:

¢ 10 mM lvacaftor stock solution in DMSO

e Pre-warmed, sterile cell culture medium

 Sterile microcentrifuge tubes or conical tubes

Procedure:

 Intermediate Dilution (Optional but Recommended):

o To avoid precipitation, it is often beneficial to perform an intermediate dilution.

o For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 by
adding 10 pL of the stock to 90 uL of sterile culture medium. Mix gently by pipetting.

¢ Final Dilution:

o Determine the final desired concentration of lvacaftor for your experiment.

o Calculate the volume of the stock or intermediate solution needed. For example, to
prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would perform a
1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 uL of pre-warmed cell culture medium.

o Mix immediately but gently by inverting the tube or by slow pipetting to ensure
homogeneity and prevent precipitation.

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to the cell
culture medium without the drug. For a 1:1000 dilution, this would be 1 pL of DMSO in 999
pL of medium.
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Note: The final DMSO concentration should be kept consistent across all experimental
conditions, including the vehicle control, to account for any solvent effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

